Cas no 1432680-02-8 (3-(benzyloxy)-2-fluoropyridine)

• Product Name: 3-(benzyloxy)-2-fluoropyridine
• CAS No: 1432680-02-8
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4599555
• PubChem ID: 53865789
• Update Time: 2025-11-02

3-(benzyloxy)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-2-fluoropyridine
• Pyridine, 2-fluoro-3-(phenylmethoxy)-
• 3-(bnzyloxy)-2-fluoropyridin

• Inchi： 1S/C12H10FNO/c13-12-11(7-4-8-14-12)15-9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： GZPOVSFQACAIFD-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC=C1OCC1=CC=CC=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 327.8±27.0 °C at 760 mmHg
• Flash Point: 152.0±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(benzyloxy)-2-fluoropyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(benzyloxy)-2-fluoropyridine

Exploring the Versatile Applications of 3-(benzyloxy)-2-fluoropyridine (CAS No. 1432680-02-8) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 3-(benzyloxy)-2-fluoropyridine (CAS No. 1432680-02-8) has emerged as a compound of significant interest. This fluorinated pyridine derivative combines the unique electronic properties of fluorine with the versatile reactivity of pyridine, making it a valuable building block in pharmaceutical and material science applications. Researchers are particularly drawn to its benzyl-protected hydroxyl group, which offers strategic advantages in multi-step synthetic pathways.

The molecular structure of 3-(benzyloxy)-2-fluoropyridine features a fluorine atom at the 2-position of the pyridine ring, creating interesting electronic effects that influence its reactivity. This 2-fluoropyridine scaffold has become increasingly important in drug discovery, as evidenced by recent publications in medicinal chemistry journals. The compound's CAS number 1432680-02-8 serves as a unique identifier that helps researchers track its use across different studies and applications.

Recent advances in heterocyclic chemistry have highlighted the importance of fluorinated building blocks like 3-(benzyloxy)-2-fluoropyridine. Its applications extend beyond traditional pharmaceutical uses into areas such as agrochemical development and functional materials. The compound's stability under various reaction conditions makes it particularly valuable for cross-coupling reactions, a topic that has gained substantial attention in synthetic chemistry forums.

The synthesis of 3-(benzyloxy)-2-fluoropyridine typically involves selective fluorination of appropriate pyridine precursors, followed by benzyl protection of the hydroxyl group. This two-step process has been optimized in recent years to improve yields and purity, addressing one of the most common queries from synthetic chemists working with this compound. The benzyloxy group serves as a protective moiety that can be selectively removed under mild conditions, enabling further functionalization of the molecule.

In pharmaceutical research, 3-(benzyloxy)-2-fluoropyridine has shown promise as a precursor for CNS-active compounds. The fluorine atom at the 2-position often enhances binding affinity to biological targets while improving metabolic stability—a combination that answers the growing demand for more effective and longer-lasting therapeutic agents. This aligns with current trends in precision medicine and targeted drug delivery systems.

The material science community has also recognized the potential of 3-(benzyloxy)-2-fluoropyridine derivatives in developing advanced organic semiconductors. The electron-withdrawing nature of the 2-fluoropyridine moiety contributes to interesting electronic properties in conjugated systems. This application has gained traction in the search for more efficient OLED materials and organic photovoltaic components.

Quality control of 3-(benzyloxy)-2-fluoropyridine (CAS 1432680-02-8) typically involves HPLC analysis and spectroscopic characterization, with particular attention to the fluorine NMR signal at around -110 ppm. These analytical methods ensure the compound meets the stringent purity requirements for research and industrial applications, addressing common quality assurance questions from potential users.

Storage and handling of 3-(benzyloxy)-2-fluoropyridine require standard laboratory precautions. The compound demonstrates good stability at room temperature when protected from moisture, making it convenient for laboratory use. This practical aspect responds to frequent inquiries from researchers about the shelf life and storage conditions of fluorinated pyridine derivatives.

The market for fluorinated heterocycles like 3-(benzyloxy)-2-fluoropyridine has grown steadily, driven by increasing demand from both pharmaceutical and material science sectors. Custom synthesis services for this compound have expanded to meet the needs of research institutions and industrial laboratories worldwide. This growth reflects broader trends in specialty chemicals and fine chemical production.

Future research directions for 3-(benzyloxy)-2-fluoropyridine (CAS 1432680-02-8) may explore its potential in catalysis and ligand design. The compound's ability to coordinate with transition metals while maintaining its aromatic character presents interesting possibilities for developing new catalytic systems. This aligns with current interests in sustainable chemistry and green synthesis methodologies.

In conclusion, 3-(benzyloxy)-2-fluoropyridine represents a versatile and valuable compound in modern chemical research. Its unique combination of fluorine substitution and protected hydroxyl functionality makes it particularly useful for diverse applications ranging from drug discovery to advanced materials. As research continues to uncover new applications for this fluoropyridine derivative, its importance in both academic and industrial settings is likely to grow further.